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Abstract

A-770041 is a potent and selective, orally bioavailable small-molecule inhibitor of Lymphocyte-
specific protein tyrosine kinase (Lck), a member of the Src family of tyrosine kinases.[1][2] Lck
plays a crucial role in T-cell activation and signaling, making it an attractive therapeutic target
for autoimmune diseases and organ transplant rejection.[1][2] These application notes provide
detailed protocols for key in vitro assays to characterize the activity of A-770041, including its
enzymatic inhibition of Lck, its effect on cytokine production in a cellular context, and its impact

on cell viability and proliferation.

Data Presentation

The following table summarizes the in vitro activity of A-770041 across various assays.
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Target/Cell
Assay Type . Parameter Value Notes
Line
Performed in the
Enzymatic Assay  Lck IC50 147 nM presence of 1
mM ATP.[1]
Demonstrates
>300-fold
Fyn IC50 44.1 pM o
selectivity for Lck
over Fyn.
Demonstrates
>60-fold
Src IC50 9.1uM o
selectivity for Lck
over Src.
Far IC50 14.1 pM
Concanavalin A- Measured by
Cell-Based ) o
stimulated whole  EC50 ~80 nM inhibition of IL-2
Assay _
blood production.[1]

) ) Inhibition of Lck
Murine CD4+ T- Effective

) =100 nM phosphorylation.
cells Concentration
[3]
Murine ] o
Effective Inhibition of TGF-
Regulatory T- ] 100-500 nM ]
Concentration [ production.[3]

cells (Tregs)

Signaling Pathway

The diagram below illustrates the simplified signaling pathway of Lck in T-cell activation and the
point of inhibition by A-770041.
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Preparation

Kinase Reaction

Detection

Add ADP-Glo™ Reagent Add Kinase Detection Reagent Read Luminescence
(depletes unused ATP) (converts ADP to ATP, generates light)

Set up reaction:
- Add Kinase Buffer
- Add A-770041
- Add Lck Enzyme
- Incubate

Initiate reaction:
- Add ATP/Substrate mix
- Incubate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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